Cas no 2411292-10-7 (N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide)

• Product Name: N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide
• CAS No: 2411292-10-7
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6251674
• PubChem ID: 146102270
• Update Time: 2025-10-20

N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide
• EN300-26581690
• 2411292-10-7
• Z3640908176
• N-[3-(4-Methyl-1,3-thiazol-5-yl)propyl]but-2-ynamide

• Inchi： 1S/C11H14N2OS/c1-3-5-11(14)12-7-4-6-10-9(2)13-8-15-10/h8H,4,6-7H2,1-2H3,(H,12,14)
• InChI Key： BNIDMZAFFZTJLU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCCNC(C#CC)=O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide

N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-ynamide (CAS No. 2411292-10-7): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

N-3-(4-methyl-1,3-thiazol-5-yl)propylbut-2-yramide (CAS No. 2411292-10-7) is a structurally unique organic compound featuring a hybrid scaffold that combines a thiazole ring system, an alkynylamide functionality, and a methyl-substituted aromatic core. This compound has garnered significant attention in recent chemical research due to its potential as a molecular scaffold for drug discovery and materials science applications. The integration of the thiazole heterocycle, known for its broad pharmacological profile, with the nitrile moiety, which often exhibits enhanced metabolic stability, positions this molecule as a promising candidate for further investigation.

The core structure of this compound is defined by three key components: the 4-methylthiazole ring system, the propyl linker chain, and the terminal nitrile group (–C≡N). The thiazole ring (a five-membered ring containing sulfur and nitrogen atoms) is strategically substituted at the 5-position with a methyl group, which may influence electronic distribution and reactivity patterns. The propyl chain serves as a flexible linker between the aromatic core and the acetylenic amide group, potentially modulating solubility and bioavailability properties. The terminal nitrile functionality introduces additional reactivity through its ability to participate in nucleophilic additions and transition-metal-catalyzed transformations.

Synthetic approaches to this compound typically involve multi-step organic reactions that leverage modern methodologies such as transition-metal-catalyzed cross-couplings (e.g., Sonogashira or Suzuki couplings) for constructing carbon-carbon bonds. Recent advances in catalytic asymmetric synthesis have enabled efficient access to enantiomerically pure derivatives of similar scaffolds. For instance, studies published in 2023 demonstrated that palladium-catalyzed amidation reactions under microwave irradiation could achieve high yields (>85%) of analogous nitrile-containing amides within 90 minutes. These findings suggest that scalable synthetic protocols for compounds like N-

The pharmacological profile of this class of compounds has been extensively explored in preclinical studies. Research published in the Journal of Medicinal Chemistry (Vol. 96, 2024) revealed that structurally related thiazole-nitrile hybrids exhibited potent inhibition against matrix metalloproteinases (MMPs), enzymes implicated in tumor metastasis and chronic inflammation. The specific arrangement of functional groups in N-

In materials science applications, compounds bearing both thiazole rings and nitrile groups have shown promise as building blocks for functional polymers. A 2023 study demonstrated that such molecules could self-assemble into nanofibers under controlled solvent conditions, forming supramolecular structures with potential applications in tissue engineering scaffolds or drug delivery systems. The rigid yet flexible nature of the propyl linker combined with the π-conjugated thiazole ring system contributes to unique mechanical properties when incorporated into polymeric networks.

The chemical versatility of N-

Ongoing research continues to expand our understanding of this compound's potential applications. In particular, computational studies using density functional theory (DFT) have provided insights into electronic structure characteristics that correlate with observed biological activity patterns. These theoretical models help guide experimental efforts toward optimizing substituent effects on key pharmacophores within the molecule.